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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the fabrication and

functionalization of high-performance sensors utilizing Single-Walled Carbon Nanotubes

(SWCNTs) from NoPo Nanotechnologies. The unique properties of NoPo® HiPCO® SWCNTs,

including their small diameter (0.8 to 1.2 nm) and high purity, make them exceptional

candidates for developing sensitive and selective chemiresistive and fluorescent biosensors.[1]

[2]

Overview of NOPO® SWCNTs for Sensing
Applications
NoPo Nanotechnologies employs a proprietary HiPCO® (High-Pressure Carbon Monoxide)

process to synthesize SWCNTs with a narrow diameter distribution and a high proportion of

semiconducting nanotubes.[2] These characteristics are advantageous for sensor applications,

as the electronic and optical properties of SWCNTs are highly sensitive to their local

environment.[3] Functionalization of these SWCNTs allows for the creation of sensors tailored

to detect a wide range of analytes, from gases and volatile organic compounds (VOCs) to

biomolecules.[3][4]

Key Properties of NOPO® HiPCO® SWCNTs:
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Property Value Reference

Individual SWCNT Diameter ~0.6 – 1.2 nm [1]

Average Diameter ~0.8 nm [5]

Carbonaceous Purity ~85% (as-produced) [5]

G/D Ratio 24 [5]

Morphology
Dry fibrous powder of

nanotubes bundled into ropes
[1]

Experimental Protocols
Protocol for Non-Covalent Functionalization of NOPO®
SWCNTs for Biosensors
This protocol describes a general method for the non-covalent functionalization of SWCNTs

using polymers or biomolecules, which preserves the intrinsic electronic and optical properties

of the nanotubes.[4][6] This is a crucial step for imparting selectivity to the sensor.

Materials:

NOPO® HiPCO® SWCNTs

Dispersing agent (e.g., single-stranded DNA (ssDNA), chitosan, or a specific polymer)

Deionized (DI) water or appropriate buffer solution

Probe-tip sonicator

High-speed centrifuge

Procedure:

Dispersion Preparation: Add a small amount of NOPO® SWCNTs (e.g., 1 mg) to a solution

containing the dispersing agent (e.g., 2 mg/mL of ssDNA in 1 mL of DI water).
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Sonication: Sonicate the mixture using a probe-tip sonicator. It is crucial to keep the sample

on ice to prevent overheating, which can damage the SWCNTs and the functionalizing

molecules. Sonication helps to exfoliate the SWCNT bundles into individual nanotubes.[6]

Centrifugation: Centrifuge the sonicated dispersion at high speed (e.g., 16,000 g) for at least

1 hour. This step removes bundled SWCNTs and other impurities.

Supernatant Collection: Carefully collect the supernatant, which contains the well-dispersed,

functionalized SWCNTs.

Characterization (Optional but Recommended): Characterize the dispersion using UV-Vis-

NIR spectroscopy to confirm the successful dispersion and functionalization of the SWCNTs.

The spectrum should show characteristic peaks corresponding to the electronic transitions of

individual SWCNTs.

Protocol for Fabrication of a Chemiresistive Gas Sensor
This protocol outlines the steps to create a chemiresistive sensor, where the electrical

resistance of the SWCNT network changes upon exposure to a target analyte.

Materials:

Functionalized NOPO® SWCNT dispersion (from Protocol 2.1)

Substrate with pre-patterned electrodes (e.g., Si/SiO2 with gold electrodes)

Spin coater or micropipette

Annealing furnace or hot plate

Procedure:

Substrate Cleaning: Thoroughly clean the substrate with acetone, isopropanol, and DI water,

followed by drying with a stream of nitrogen.

SWCNT Deposition: Deposit the functionalized SWCNT dispersion onto the substrate.
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Drop-casting: Use a micropipette to carefully drop-cast the SWCNT solution onto the area

between the electrodes.

Spin-coating: For a more uniform film, use a spin coater. Dispense the SWCNT solution

onto the substrate and spin at a desired speed (e.g., 3000 rpm) for a set time (e.g., 60

seconds).

Drying: Gently dry the substrate to remove the solvent. This can be done at room

temperature or on a hot plate at a low temperature (e.g., 60°C).

Annealing: Anneal the device at a moderate temperature (e.g., 150-200°C) in an inert

atmosphere (e.g., argon or nitrogen) to improve the electrical contact between the SWCNTs

and the electrodes.

Sensor Testing: The fabricated sensor is now ready for testing. The change in resistance is

measured upon exposure to the target gas.

Quantitative Data Summary
The performance of SWCNT-based sensors is evaluated based on several key parameters.

The following tables summarize representative data from the literature for different types of

sensors.

Table 1: Performance of SWCNT-Based Gas Sensors
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Analyte
Functionali
zation

Sensor
Type

Limit of
Detection
(LOD)

Sensitivity/
Response

Reference

NH₃

SWCNT-Pt

heterojunctio

ns

Chemiresistiv

e
< 30 ppb

~11%

response to

135 ppm

[7]

NO₂

Nitrogen-

doped

SWCNTs

Chemiresistiv

e
500 ppb

Higher

responsivity

than pure

SWCNTs

[8]

Volatile

Organic

Compounds

(VOCs)

Metalloporph

yrins

Chemiresistiv

e Array
ppm levels

Successful

classification

of 5 VOC

categories

with 98%

accuracy

[9]

Acetone,

THF, DMMP

Small

molecule

selectors

Chemiresistiv

e
ppm levels

Varies with

SWCNT:selec

tor ratio

[10]

Table 2: Performance of SWCNT-Based Biosensors
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Analyte
Functionali
zation

Sensor
Type

Limit of
Detection
(LOD)

Sensitivity/
Response

Reference

Glucose
Dextran/Conc

anavalin A

Chemiresistiv

e

Picomolar

(pM)

Significant

conductance

change

[11]

Serotonin
ssDNA

(evolved)
Fluorescent 0.1 µM

ΔF/F₀ =

3.765
[12]

Cholinesteras

e
(GT)₁₅-DNA Fluorescent

0.38 U L⁻¹

(for AChE)

Fluorescence

intensity

increase

[13]

Cholinesteras

e
(T)₃₀-DNA Fluorescent

0.02 U L⁻¹

(for AChE)

Fluorescence

intensity

increase

[13]
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Caption: Workflow for fabricating a chemiresistive sensor.

Signaling Pathway for a Fluorescent SWCNT Biosensor
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Caption: Analyte detection by a fluorescent SWCNT sensor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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